Ethyl 8-chloroimidazo[1,2-a]pyridine-6-carboxylate

• IUPAC Name: ethyl 8-chloroimidazo[1,2-a]pyridine-6-carboxylate
• InChI: InChI=1S/C10H9ClN2O2/c1-2-15-10(14)7-5-8(11)9-12-3-4-13(9)6-7/h3-6H,2H2,1H3
• InChI Key: OTIWIYFRQYZQNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=CN=C2C(=C1)Cl
• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• CAS RN: 1823330-95-5

Description

Ethyl 8-chloroimidazo[1,2-a]pyridine-6-carboxylate is a chemical compound. It is a derivative of imidazo[1,2-a]pyridine.

Molecular Structure Analysis

The molecular structure of this compound is characterized by spectroscopic techniques. Its single crystal was confirmed using X-ray diffraction (XRD). The optimized molecular crystal structures were determined on the basis of density functional theory (DFT) calculations.

Scientific Research Applications

Synthesis of Novel Derivatives

Researchers have synthesized a range of novel compounds from Ethyl 8-chloroimidazo[1,2-a]pyridine-6-carboxylate, exploring their optical and fluorescence properties. For instance, Ge et al. (2014) developed novel derivatives showing that the fluorescence characteristics of these compounds depend on the substituent groups, which could be relevant for material science applications (Yan-qing Ge et al., 2014).

Coordination Polymers and Supramolecular Frameworks

This compound has been used to construct coordination polymers with varying dimensionalities. Yin et al. (2021) demonstrated how different solvents and ligand substituent groups can influence the formation of these polymers, leading to structures ranging from zero-dimensional complexes to one-dimensional polymers, further assembled into three-dimensional frameworks with potential applications in catalysis and material science (Meng-Ru Yin et al., 2021).

Development of Heterocyclic Compounds

The chemical serves as a precursor in the development of a variety of heterocyclic compounds. Morigi et al. (2012) utilized it in a green protocol to obtain diethyl 4-(6-chloroimidazo[2,1-b]thiazol-5-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate and related compounds, showcasing its versatility in organic synthesis and the potential for creating biologically active molecules (R. Morigi et al., 2012).

Safety and Hazards

The safety information for Ethyl 8-chloroimidazo[1,2-a]pyridine-6-carboxylate indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

Imidazo[1,2-a]pyridine derivatives, such as Ethyl 8-chloroimidazo[1,2-a]pyridine-6-carboxylate, have been widely studied in drug molecules due to their good biological activity. Future research may focus on exploring new derivatives of imidazo[1,2-a]pyridine and their potential applications in medicine.

Mechanism of Action

Target of Action

Ethyl 8-chloroimidazo[1,2-a]pyridine-6-carboxylate is a compound with a valuable heterocyclic scaffold Compounds with similar imidazo[1,2-a]pyridine cores have been shown to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Mode of Action

The negative potential region of the compound, which is usually related to the lone pair of electronegative atoms, exists in the o1 atom on the carbonyl group . This suggests that this region is more likely to provide electrons, indicating a potential site for nucleophilic attack .

Biochemical Pathways

pneumoniae , suggesting that they may interfere with bacterial growth and replication pathways.

Result of Action

pneumoniae .

Biochemical Analysis

Biochemical Properties

Ethyl 8-chloroimidazo[1,2-a]pyridine-6-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. The compound is known to inhibit certain enzymes, which can lead to alterations in metabolic pathways. For instance, it has been observed to interact with cytochrome P450 enzymes, affecting their activity and leading to changes in the metabolism of other compounds . Additionally, this compound can bind to specific proteins, altering their function and impacting cellular processes.

Cellular Effects

This compound has been shown to influence various types of cells and cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, leading to changes in cell proliferation and differentiation . It also impacts gene expression by binding to transcription factors and altering their activity, resulting in changes in the expression of target genes. Furthermore, this compound can affect cellular metabolism by inhibiting key metabolic enzymes, leading to alterations in metabolic flux and metabolite levels.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound binds to specific biomolecules, such as enzymes and receptors, leading to changes in their activity. For instance, it can inhibit the activity of cytochrome P450 enzymes by binding to their active sites, preventing the metabolism of other compounds . Additionally, this compound can activate or inhibit transcription factors, leading to changes in gene expression. These molecular interactions result in a cascade of biochemical events that ultimately affect cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation play a crucial role in its long-term effects on cellular function. Studies have shown that this compound is relatively stable under ambient conditions, but it can degrade over time, leading to a decrease in its activity . Long-term exposure to the compound can result in sustained changes in cellular processes, such as alterations in gene expression and metabolic pathways.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as the inhibition of specific enzymes or modulation of signaling pathways . At high doses, it can lead to toxic or adverse effects, such as cellular damage or disruption of metabolic processes. Threshold effects have been observed, where the compound’s activity significantly changes at certain dosage levels. It is crucial to determine the optimal dosage to achieve the desired effects while minimizing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors, leading to changes in metabolic flux and metabolite levels. For example, the compound can inhibit cytochrome P450 enzymes, affecting the metabolism of other compounds and leading to alterations in metabolic pathways . Additionally, this compound can modulate the activity of key metabolic enzymes, resulting in changes in the levels of specific metabolites.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its activity. The compound can interact with transporters and binding proteins, affecting its localization and accumulation . For instance, it may be transported into cells via specific transporters, leading to its accumulation in certain cellular compartments. Additionally, this compound can bind to proteins, affecting its distribution within tissues and influencing its activity.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may be localized to the mitochondria, where it can affect mitochondrial function and metabolism. Additionally, this compound can be targeted to the nucleus, where it can modulate gene expression by interacting with transcription factors.